N~2~-(2-Methoxy-5-nitrophenyl)glycinamide

• CAS RN: 66422-90-0
• Molecular Formula: C9H11N3O4
• Molecular Weight: 225.2 g/mol
• IUPAC Name: 2-(2-methoxy-5-nitroanilino)acetamide
• InChI: InChI=1S/C9H11N3O4/c1-16-8-3-2-6(12(14)15)4-7(8)11-5-9(10)13/h2-4,11H,5H2,1H3,(H2,10,13)
• InChI Key: NCBRUMDJVXMGMP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NCC(=O)N

Description

N~2~-(2-Methoxy-5-nitrophenyl)glycinamide is a useful research compound. Its molecular formula is C9H11N3O4 and its molecular weight is 225.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 2.7 liters of hydroalcoholic solution (2/3 alcohol, 1/3 water), one adds 2.1 mols (353 g) of 2-amino-4-nitro anisole, 2.1 mols (210 g) of calcium carbonate and 4.2 mols (393 g) of chloroacetamide. The mixture is brought to reflux for 64 hours and then drained while boiling. The precipitate which contains the expected product mixed with mineral salts is agitated in 1 liter of water at a temperature of 80° C. Hydrochloric acid is added in a quantity sufficient to destroy calcium carbonate. The expected product is drained, washed two times in boiling water, and recrystallized in acetic acid. After vacuum drying the product melts at 224° C.